Cas no 2680762-24-5 (3-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyridin-2-yl)butanoic acid)

• Product Name: 3-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyridin-2-yl)butanoic acid
• CAS No: 2680762-24-5
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• CID: 5650476
• PubChem ID: 165912698
• Update Time: 2025-06-13

3-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyridin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28281727
• 3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(pyridin-2-yl)butanoic acid
• 2680762-24-5
• 3-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyridin-2-yl)butanoic acid

• Inchi： 1S/C13H16N2O4/c1-3-8-19-12(18)15-13(2,9-11(16)17)10-6-4-5-7-14-10/h3-7H,1,8-9H2,2H3,(H,15,18)(H,16,17)
• InChI Key： SMHTWHAFUWENKU-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC(C)(C1C=CC=CN=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 264.11100700g/mol
• Monoisotopic Mass: 264.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyridin-2-yl)butanoic acid

Introduction to 3-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyridin-2-yl)butanoic acid (CAS No. 2680762-24-5)

3-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyridin-2-yl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 2680762-24-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its structural complexity, which includes a pyridine ring, an amide linkage, and an ester moiety. The unique arrangement of these functional groups makes it a promising candidate for various biochemical applications, particularly in the synthesis of novel drug candidates and biochemical probes.

The structure of 3-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyridin-2-yl)butanoic acid is highly intriguing from a chemical perspective. The presence of the pyridine ring introduces a basic nitrogen atom, which can participate in hydrogen bonding and coordinate with metal ions, while the amide group provides a site for further derivatization. Additionally, the ester functionality at the terminal position allows for hydrolysis or transesterification reactions, making it adaptable for various synthetic pathways. These features collectively enhance its utility in medicinal chemistry and biopharmaceutical research.

In recent years, there has been a surge in interest regarding small molecules that can modulate biological pathways by interacting with specific targets. 3-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyridin-2-yl)butanoic acid has been explored as a potential scaffold for developing inhibitors or activators of key enzymes involved in metabolic disorders and inflammatory diseases. Its dual functionality—combining an amide and an ester—makes it particularly suitable for designing molecules that can interact with both hydrophilic and hydrophobic regions of protein targets.

One of the most compelling aspects of this compound is its potential application in the field of drug discovery. The pyridine moiety is frequently found in biologically active molecules due to its ability to form stable hydrogen bonds with biological targets. Moreover, the amide group can serve as a pharmacophore for binding to protease active sites or other enzymatic targets. This combination makes 3-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyridin-2-yl)butanoic acid a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have highlighted the importance of structure-based drug design, where the three-dimensional structure of a target protein is used to design molecules that fit precisely into its binding pocket. The unique structural features of 3-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyridin-2-yl)butanoic acid make it an excellent candidate for this approach. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can optimize the compound’s structure to enhance its binding affinity and selectivity towards specific biological targets.

The synthesis of this compound involves multi-step organic reactions, each carefully designed to introduce the desired functional groups while maintaining high yield and purity. The process typically begins with the preparation of propargyl alcohol derivatives, followed by esterification and subsequent introduction of the pyridine ring through nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high selectivity and efficiency in these transformations.

Once synthesized, 3-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyridin-2-yl)butanoic acid can be subjected to various biochemical assays to evaluate its activity against potential targets. These assays may include enzyme inhibition studies, cell-based assays, or even animal models to assess its pharmacological properties. The results from these studies can provide valuable insights into its therapeutic potential and guide further optimization efforts.

In conclusion, 3-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyridin-2-yl)butanoic acid (CAS No. 2680762-24-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug discovery. Its ability to interact with biological targets through multiple functional groups makes it a versatile tool for medicinal chemists seeking to develop novel therapeutic agents. As research in this field continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex diseases and improving patient outcomes.